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Cat. No.: B15176592

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium di(ethanesulphonate), an organometallic salt, is a compound of interest in various
chemical and pharmaceutical research areas. Its structure, comprising a divalent barium cation
and two ethanesulfonate anions, gives it unique properties that are pertinent to its potential
applications. This technical guide provides an in-depth overview of the chemical structure,
synthesis, and comprehensive analytical methodologies for the characterization of barium
di(ethanesulphonate). All quantitative data is presented in structured tables, and detailed
experimental protocols are provided.

Chemical Structure and Properties

Barium di(ethanesulphonate) is the salt formed from the neutralization of ethanesulfonic acid
with a barium source. The barium ion (Ba2*) forms an ionic bond with two ethanesulfonate
anions (CHsCH2SO0s7).

Table 1: Chemical Identity of Barium Di(ethanesulphonate)
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Identifier Value

IUPAC Name barium di(ethanesulphonate)
Molecular Formula C4H10BaOeS2

Molecular Weight 355.62 g/mol

CAS Number Not assigned
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Figure 1: Chemical structure of Barium di(ethanesulphonate).

Synthesis of Barium Di(ethanesulphonate)

A classical method for the synthesis of barium di(ethanesulphonate) involves the
neutralization of ethanesulfonic acid with barium carbonate.[1]

Experimental Protocol
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e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve a known quantity of ethanesulfonic acid in deionized water.

» Neutralization: Gradually add a stoichiometric amount of barium carbonate powder to the
ethanesulfonic acid solution while stirring. Effervescence (release of CO2) will be observed.

e Reaction Completion: Continue stirring and gently heat the mixture to ensure complete
neutralization. The reaction is complete when the effervescence ceases and the pH of the
solution is neutral (pH ~7).

« Filtration: Filter the hot solution to remove any unreacted barium carbonate or other insoluble
impurities.

o Crystallization: Allow the filtrate to cool slowly to room temperature, followed by further
cooling in an ice bath to induce crystallization of barium di(ethanesulphonate).

« |solation and Drying: Collect the crystals by vacuum filtration, wash with a small amount of
cold deionized water, and dry in a vacuum oven at a moderate temperature.

Chemical Analysis

A comprehensive analysis of barium di(ethanesulphonate) involves the characterization of
both its anionic (ethanesulfonate) and cationic (barium) components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15176592?utm_src=pdf-body-img
https://www.benchchem.com/product/b15176592?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. The preparation of ethanesulfonic acid_Chemicalbook [chemicalbook.com]

 To cite this document: BenchChem. [Barium Di(ethanesulphonate): A Comprehensive
Technical Guide on Chemical Structure and Analysis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15176592#barium-di-ethanesulphonate-
chemical-structure-and-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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